Cas no 544686-21-7 (Celecoxib-d)

• Product Name: Celecoxib-d
• CAS No: 544686-21-7
• MF: C₁₇H₁₄F₃N₃O₂S
• MW: 388.415304660797
• CID: 1066376
• Update Time: 2025-11-02

Celecoxib-d Chemical and Physical Properties

Names and Identifiers

• Celecoxib-d7 (tolyl-d7)
• Celecoxib-d7
• 4-[5-[2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl]-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• Celecoxib-d

• Inchi： 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)22-23(15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i1D3,2D,3D,4D,5D
• InChI Key： RZEKVGVHFLEQIL-AAYPNNLASA-N
• SMILES： S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H])(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Celecoxib-d

Comprehensive Analysis of Celecoxib-d (CAS No. 544686-21-7): A Deuterated Pharmaceutical Compound

In the realm of pharmaceutical research and development, deuterated compounds have garnered significant attention due to their potential to enhance drug efficacy and reduce side effects. One such compound is Celecoxib-d (CAS No. 544686-21-7), a deuterated analog of the widely used nonsteroidal anti-inflammatory drug (NSAID) Celecoxib. This article delves into the chemical properties, applications, and current research trends surrounding Celecoxib-d, while addressing common queries and industry hotspots.

Celecoxib-d is a deuterium-labeled version of Celecoxib, where one or more hydrogen atoms are replaced with deuterium, a stable isotope of hydrogen. This modification can alter the pharmacokinetic and metabolic profile of the drug, potentially leading to improved therapeutic outcomes. The CAS registry number 544686-21-7 uniquely identifies this compound, ensuring precise referencing in scientific literature and regulatory documents.

The primary application of Celecoxib-d lies in its use as an internal standard in mass spectrometry-based assays. Researchers employ it to quantify Celecoxib levels in biological samples, ensuring accuracy and reproducibility in pharmacokinetic studies. Additionally, deuterated compounds like Celecoxib-d are increasingly explored for their potential to mitigate drug-drug interactions and reduce metabolic instability, a topic of growing interest in precision medicine.

Recent advancements in deuterium chemistry have sparked discussions about the "deuterium switch" strategy, where deuterium incorporation is used to optimize drug performance. Celecoxib-d serves as a prime example of this approach, with studies investigating its potential to prolong half-life and minimize adverse effects. This aligns with the broader trend of deuterated drugs gaining traction in the pharmaceutical industry, as evidenced by the FDA approval of several deuterium-containing therapeutics.

From a synthetic chemistry perspective, the preparation of Celecoxib-d involves sophisticated techniques such as hydrogen-deuterium exchange or de novo synthesis using deuterated building blocks. The compound's molecular stability and isotopic purity are critical factors that influence its utility in research settings. Analytical methods like nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry are typically employed to characterize Celecoxib-d and verify its isotopic enrichment.

In the context of drug development, Celecoxib-d represents more than just a research tool—it embodies the convergence of isotope chemistry and medicinal innovation. As the scientific community continues to explore deuterium labeling strategies, compounds like Celecoxib-d will likely play an increasingly important role in the design of next-generation pharmaceuticals. The unique properties conferred by deuterium substitution offer promising avenues for addressing unmet medical needs while maintaining favorable safety profiles.

Quality control and regulatory compliance are paramount when working with specialized compounds such as Celecoxib-d. Researchers must ensure proper handling, storage, and documentation to maintain the integrity of their studies. The compound's stability under various conditions and its compatibility with different analytical platforms are frequently discussed topics in pharmaceutical forums and scientific publications.

Looking ahead, the potential applications of Celecoxib-d extend beyond its current uses. Emerging research areas such as targeted drug delivery and personalized medicine may benefit from the unique characteristics of deuterated compounds. As analytical techniques become more sophisticated and our understanding of isotope effects deepens, Celecoxib-d and similar molecules will continue to contribute valuable insights to drug discovery and development.

For researchers seeking reliable sources of Celecoxib-d, it is essential to partner with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The growing demand for high-quality deuterated standards underscores the importance of stringent quality assurance measures throughout the production and distribution process.

In conclusion, Celecoxib-d (CAS No. 544686-21-7) stands as a testament to the innovative potential of deuterium chemistry in pharmaceutical science. Its applications in analytical methodology and drug development research highlight the compound's versatility and scientific value. As the field advances, Celecoxib-d will undoubtedly remain a subject of interest for researchers exploring the frontiers of medicinal chemistry and therapeutic optimization.